Cas no 947165-26-6 (1-hydroxy-3H-2,1-benzoxaborol-5-amine)

• Product Name: 1-hydroxy-3H-2,1-benzoxaborol-5-amine
• CAS No: 947165-26-6
• MF: C₇H₈BNO₂
• MW: 148.954921722412
• MDL: MFCD22572914
• CID: 4557689
• PubChem ID: 59755199
• Update Time: 2025-07-23

1-hydroxy-3H-2,1-benzoxaborol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-aminobenzo[c][1,2]oxaborol-1(3H)-ol
• 5-Amino-1-hydroxy-2,1-benzoxaborolane
• 1-hydroxy-3H-2,1-benzoxaborol-5-amine
• 5-amino-1,3-dihydro-2,1-benzoxaborol-1-ol
• TQ0241
• SY019244
• MFCD22572914
• DB-102924
• 2,1-Benzoxaborol-5-amine, 1,3-dihydro-1-hydroxy-
• SBHOFSMRVTYWOW-UHFFFAOYSA-N
• 1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-amine
• AAX4WSS83C
• PB43935
• 947165-26-6
• Z3034936399
• AKOS037622158
• AS-84013
• 5-amino-3H-2,1-benzoxaborol-1-ol
• P18085
• XMB16526
• EN300-319641
• CS-0078594
• SCHEMBL11886709

• MDL： MFCD22572914
• Inchi： 1S/C7H8BNO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3,10H,4,9H2
• InChI Key： SBHOFSMRVTYWOW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C1)N)O

Computed Properties

• Exact Mass: 149.0648087 g/mol
• Monoisotopic Mass: 149.0648087 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.96
• Topological Polar Surface Area: 55.5

Additional information on 1-hydroxy-3H-2,1-benzoxaborol-5-amine

Introduction to 1-hydroxy-3H-2,1-benzoxaborol-5-amine (CAS No. 947165-26-6)

1-hydroxy-3H-2,1-benzoxaborol-5-amine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 947165-26-6, this molecule represents a novel heterocyclic scaffold that combines elements of benzoxaborole and amine functionalities. The benzoxaborole moiety, in particular, is known for its broad utility in synthetic organic chemistry and its potential applications in drug discovery, owing to its stability and reactivity under various conditions. This compound has been studied for its pharmacological properties and its role as a building block in the synthesis of more complex molecules.

The 1-hydroxy-3H-2,1-benzoxaborol-5-amine structure features a hydroxyl group at the 1-position, a 3H-benzoxaborole core, and an amine substituent at the 5-position. These functional groups contribute to its unique chemical behavior and make it a valuable intermediate in the development of new therapeutic agents. The presence of the boron atom in the benzoxaborole ring introduces possibilities for further derivatization, including cross-coupling reactions that are widely used in modern drug synthesis.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. 1-hydroxy-3H-2,1-benzoxaborol-5-amine has been explored for its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The benzoxaborole moiety is particularly interesting because it can be modified to enhance binding affinity to target proteins while maintaining structural integrity. This has led to several studies investigating its derivatives as candidates for preclinical development.

One of the most compelling aspects of 1-hydroxy-3H-2,1-benzoxaborol-5-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications at the 5-amino group have been shown to enhance solubility and metabolic stability, making it a promising candidate for further optimization. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The synthesis of 1-hydroxy-3H-2,1-benzoxaborol-5-amine (CAS No. 947165-26-6) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the benzoxaborole core through condensation reactions followed by functional group interconversions to introduce the hydroxyl and amine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have further accelerated the development of 1-hydroxy-3H-2,1-benzoxaborol-5-amine derivatives. Molecular modeling studies have helped predict binding interactions with biological targets, allowing researchers to design molecules with enhanced efficacy. These computational tools are particularly valuable in identifying optimal conformations and predicting potential side effects before experimental synthesis begins. This interdisciplinary approach has significantly reduced the time and cost associated with drug discovery.

The pharmacological evaluation of 1-hydroxy-3H-2,1-benzoxaborol-5-amine has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in cancer progression, such as tyrosine kinases. The boron atom in the benzoxaborole ring also suggests potential applications in boron neutron capture therapy (BNCT), a novel cancer treatment modality that leverages targeted boron delivery systems. While further research is needed to fully elucidate its therapeutic potential, these preliminary findings underscore its significance as a pharmacophore.

Industrial-scale production of 1-hydroxy-3H-2,1-benzoxaborol-5-amine is another area of focus. Manufacturers are working on optimizing synthetic routes to ensure cost-effective and sustainable production methods. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

The future prospects for 1-hydroxy-3H-2,1-benzoxaborol-5-am ine (CAS No. 94716526) are bright, with ongoing research exploring new derivatives and applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative therapeutic agents based on this scaffold. As our understanding of biological pathways continues to expand, compounds like 1-hydroxy -3H -2 , 1 -benz ox abor ol -5 -amine will play an increasingly important role in addressing unmet medical needs.